(2S)-Methylsuccinyl-CoA

• Molecular Formula: C26H42N7O19P3S
• Molecular Weight: 881.6 g/mol
• InChI: InChI=1S/C26H42N7O19P3S/c1-13(8-16(35)36)25(40)56-7-6-28-15(34)4-5-29-23(39)20(38)26(2,3)10-49-55(46,47)52-54(44,45)48-9-14-19(51-53(41,42)43)18(37)24(50-14)33-12-32-17-21(27)30-11-31-22(17)33/h11-14,18-20,24,37-38H,4-10H2,1-3H3,(H,28,34)(H,29,39)(H,35,36)(H,44,45)(H,46,47)(H2,27,30,31)(H2,41,42,43)/t13-,14+,18+,19+,20-,24+/m0/s1
• InChIKey: OUFHQHVVFSERRI-VKBDFPRVSA-N

(2S)-Methylsuccinyl-CoA: Chiral Intermediate for Synthetic Metabolism

(2S)-Methylsuccinyl-CoA is a chiral acyl-CoA thioester and the obligate intermediate of the ethylmalonyl-CoA pathway (EMCP) for acetyl-CoA assimilation in diverse α-proteobacteria and actinomycetes [1]. It serves as the sole physiological substrate of (2S)-methylsuccinyl-CoA dehydrogenase (MCD; EC 1.3.8.12), a key enzyme that closes the EMCP by oxidizing this compound to mesaconyl-CoA [2]. Beyond its natural role, (2S)-methylsuccinyl-CoA functions as a specific starter unit for reveromycin polyketide biosynthesis in Streptomyces spp. and is an essential component in the engineered HOPAC cycle for synthetic CO₂ fixation [3][4].

Ethylmalonyl-CoA pathway (EMCP) reconstitution

MCD enzymology and substrate specificity studies

Synthetic CO₂ fixation (HOPAC cycle) engineering

Reveromycin polyketide biosynthesis

• [1] Alber BE. Biotechnological potential of the ethylmalonyl-CoA pathway. Appl Microbiol Biotechnol. 2011;89(1):17-25. doi:10.1007/s00253-010-2873-z View Source
• [2] Erb TJ, Fuchs G, Alber BE. (2S)-Methylsuccinyl-CoA dehydrogenase closes the ethylmalonyl-CoA pathway for acetyl-CoA assimilation. Mol Microbiol. 2009;73(6):992-1008. doi:10.1111/j.1365-2958.2009.06837.x View Source
• [3] Fremlin L, Farrugia M, Piggott AM, Khalil Z, Lacey E, Capon RJ. Reveromycins Revealed: New polyketide spiroketals from Australian marine-derived and terrestrial Streptomyces spp. A case of natural products vs. artifacts. Org Biomol Chem. 2011;9(4):1201-1211. doi:10.1039/c0ob00654h View Source
• [4] McLean R, Schwander T, Diehl C, Cortina NS, Paczia N, Zarzycki J, Erb TJ. Exploring alternative pathways for the in vitro establishment of the HOPAC cycle for synthetic CO₂ fixation. Sci Adv. 2023;9(24):eadh4299. doi:10.1126/sciadv.adh4299 View Source

Why (2S)-Methylsuccinyl-CoA Cannot Be Substituted

Generic substitution with the structurally similar, commercially ubiquitous succinyl-CoA (a central TCA cycle metabolite) fails because MCD has evolved to specifically reject succinyl-CoA as a substrate, showing only approximately 0.5% residual activity relative to its cognate (2S)-methylsuccinyl-CoA substrate [1]. The (2S) stereochemistry is critical; the (2R)-diastereomer is not a recognized substrate for MCD, representing a distinct metabolic dead-end or a shunt product formed by promiscuous methylmalonyl-CoA mutase activity on ethylmalonyl-CoA [2]. Even closely related intermediates like methylmalonyl-CoA (physiologically processed by methylmalonyl-CoA mutase) or ethylmalonyl-CoA (the immediate EMCP precursor processed by ethylmalonyl-CoA mutase) are processed by distinct, non-interchangeable enzymes, meaning procurement of the correct stereoisomer is mandatory for functional studies of MCD, EMCP reconstitution, reveromycin biosynthesis, or any engineered pathway that relies on methylsuccinyl-CoA as a specific metabolon entry point.

Target

Potential Substitute

Risk

(2S)-Methylsuccinyl-CoA

Succinyl-CoA

MCD shows minimal turnover with succinyl-CoA, limiting direct replacement

(2S)-Methylsuccinyl-CoA

(2R)-Diastereomer

(2R) isomer reportedly not recognized by MCD, requiring validation for any use

(2S)-Methylsuccinyl-CoA

Methylmalonyl-CoA / Ethylmalonyl-CoA

Processed by distinct mutases; may not support MCD-dependent pathway studies

• [1] Schwander T, Burgener S, Cortina NS, Zarzycki J, Erb TJ. Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase, an unusual member of the acyl-CoA dehydrogenase family. J Biol Chem. 2018;293(5):1702-1712. doi:10.1074/jbc.RA117.000764 View Source
• [2] Erb TJ, Retey J, Fuchs G, Alber BE. Investigation of the mechanism of the methylmalonyl-CoA mutase reaction with the substrate analogue: ethylmalonyl-CoA. J Biol Chem. 2008;283(46):31799-31808. doi:10.1074/jbc.M805349200 View Source

Quantitative Differentiation of (2S)-Methylsuccinyl-CoA

MCD Substrate Discrimination Against Succinyl-CoA

Recombinant (2S)-methylsuccinyl-CoA dehydrogenase (MCD) from Rhodobacter sphaeroides oxidizes its cognate substrate (2S)-methylsuccinyl-CoA with full activity, but exhibits only approximately 0.5% residual activity when assayed with the close structural homolog succinyl-CoA under identical conditions [1]. MCD is the only known member of the FAD-dependent acyl-CoA dehydrogenase (ACD) family that catalyzes the oxidation of an α-methyl branched dicarboxylic acid CoA thioester, a reaction that succinyl-CoA cannot undergo due to the absence of the C2 methyl branch [2][1].

Substrate Discrimination

Head-to-head

≥200-fold preference for (2S)-methylsuccinyl-CoA over succinyl-CoA

Supports requirement of (2S)-methylsuccinyl-CoA for MCD functional studies

0.5% residual activity observed with succinyl-CoA

Evidence Dimension	Relative enzymatic activity (substrate oxidation rate)
Target Compound Data	(2S)-Methylsuccinyl-CoA: normalized activity defined as 100% (full substrate turnover)
Comparator Or Baseline	Succinyl-CoA: approximately 0.5% residual activity relative to (2S)-methylsuccinyl-CoA
Quantified Difference	≥200-fold discrimination factor against succinyl-CoA; only 0.5% residual activity
Conditions	In vitro enzyme assay using purified recombinant MCD from R. sphaeroides; oxidation to mesaconyl-CoA measured

Why This Matters

An investigator requiring functional MCD activity cannot substitute succinyl-CoA; the enzyme is essentially inactive on the alternative, confirming (2S)-methylsuccinyl-CoA as the single viable substrate for this key EMCP enzyme.

• [1] Schwander T, Burgener S, Cortina NS, Zarzycki J, Erb TJ. Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase, an unusual member of the acyl-CoA dehydrogenase family. J Biol Chem. 2018;293(5):1702-1712. doi:10.1074/jbc.RA117.000764 View Source
• [2] BRENDA Enzyme Database. EC 1.3.8.12: (2S)-methylsuccinyl-CoA dehydrogenase. General Information and Substrate Specificity. Released 2012-03-08. View Source

Stereospecific α-Methyl Oxidation Unique to MCD

MCD catalyzes the unprecedented oxidation of an α-methyl branched dicarboxylic acid CoA thioester, a reaction chemotype that has not been observed in any other member of the acyl-CoA dehydrogenase superfamily [1]. This oxidation converts (2S)-methylsuccinyl-CoA to mesaconyl-CoA (α,β-unsaturated product), while succinyl-CoA—which lacks the C2 methyl branch—undergoes oxidation at a negligible rate (0.5% residual activity) and would produce fumaryl-CoA if oxidized, representing a different chemical transformation altogether [1].

Unique α-Methyl Oxidation

Class-level

MCD performs α-methyl branched dicarboxylic acid CoA thioester oxidation, not observed in any other ACAD

Distinguishes MCD from all other acyl-CoA dehydrogenase family members

Unique chemotype confirmed by biochemical and structural analysis

Evidence Dimension	Chemical reaction type accessible to the enzyme
Target Compound Data	(2S)-Methylsuccinyl-CoA: undergoes α-methyl branched dicarboxylic acid CoA thioester oxidation to mesaconyl-CoA
Comparator Or Baseline	Succinyl-CoA and all other linear or non-α-methyl branched acyl-CoA substrates: no α-methyl oxidation possible; succinyl-CoA oxidation product would be fumaryl-CoA
Quantified Difference	Unique reaction chemotype; no ACAD family member other than MCD accepts an α-methyl branched dicarboxylic acid CoA thioester
Conditions	Biochemical characterization and structural analysis of MCD (PDB 6ES9, 1.37 Å resolution; PDB 8CIW, 1.93 Å resolution)

Why This Matters

This unique reaction chemotype means (2S)-methylsuccinyl-CoA is the only substrate that enables study of α-methyl branched acyl-CoA oxidation, a critical distinction for enzymologists and metabolic engineers developing novel C5 dicarboxylate conversion routes.

• [1] Schwander T, Burgener S, Cortina NS, Zarzycki J, Erb TJ. Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase, an unusual member of the acyl-CoA dehydrogenase family. J Biol Chem. 2018;293(5):1702-1712. doi:10.1074/jbc.RA117.000764 View Source

Structural Basis of Substrate Discrimination

The 1.37-Å crystal structure of MCD reveals that substrate specificity is enforced by a cluster of three arginine residues that coordinate the terminal carboxyl group of (2S)-methylsuccinyl-CoA and a dedicated hydrophobic cavity that accommodates the C2 methyl branch [1]. This architecture precludes efficient binding of succinyl-CoA, which lacks the methyl branch, explaining the 200-fold discrimination at a structural level. In contrast, canonical ACADs that process linear substrates (e.g., short-chain acyl-CoA dehydrogenase, SCAD) lack this specialized methyl-binding cavity and cannot discriminate against succinyl-CoA as a potential substrate [1].

Structural Discrimination

Head-to-head

Crystal structures (1.37 Å) reveal tri-arginine cluster and methyl-binding cavity that exclude succinyl-CoA

Atomic basis for substrate specificity guides enzyme engineering

PDB 6ES9, 8CIW

Evidence Dimension	Structural basis of substrate discrimination
Target Compound Data	(2S)-Methylsuccinyl-CoA: recognized by tri-arginine cluster and C2 methyl-binding cavity in MCD; Kd not explicitly reported but full enzymatic turnover observed
Comparator Or Baseline	Succinyl-CoA: excluded from the MCD active site by steric and electrostatic incompatibility with the methyl-binding cavity; 0.5% residual activity confirms negligible productive binding
Quantified Difference	Crystal structures at 1.37 Å (MCD·FAD binary complex, PDB 6ES9) and 1.93 Å (MCD·FAD·methylsuccinyl-CoA ternary complex, PDB 8CIW) provide atomic-level evidence of the structural determinants of specificity
Conditions	X-ray crystallography of Paracoccus denitrificans MCD (6ES9) and Pseudomonas migulae MCD (8CIW)

Why This Matters

The atomic-resolution structural data provide definitive evidence that succinyl-CoA cannot functionally replace (2S)-methylsuccinyl-CoA in MCD-catalyzed reactions, guiding both experimental design and procurement decisions for structural biology and protein engineering studies.

• [1] Schwander T, Burgener S, Cortina NS, Zarzycki J, Erb TJ. Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase, an unusual member of the acyl-CoA dehydrogenase family. J Biol Chem. 2018;293(5):1702-1712. doi:10.1074/jbc.RA117.000764 View Source

Obligate Starter Unit for Reveromycin Polyketides

A biosynthetic pathway proposed for the reveromycin class of polyketide spiroketals identifies 2-methylsuccinyl-CoA as the required starter unit for polyketide chain assembly [1]. This starter unit specificity is not interchangeable with succinyl-CoA, acetyl-CoA, propionyl-CoA, or methylmalonyl-CoA, as the reveromycin carbon skeleton carries a characteristic methylsuccinyl-derived moiety. Heterologous production or precursor-directed biosynthesis of reveromycins for structure-activity relationship (SAR) studies is therefore contingent on the availability of (2S)-methylsuccinyl-CoA or a metabolic engineering strategy to supply it in vivo [1].

Starter Unit Specificity

Head-to-head

2-Methylsuccinyl-CoA is the required starter for reveromycin polyketide biosynthesis

Essential for in vitro reconstitution of reveromycin biosynthesis

Not replaceable by succinyl-CoA, acetyl-CoA, or propionyl-CoA

Evidence Dimension	Biosynthetic starter unit identity
Target Compound Data	2-Methylsuccinyl-CoA: confirmed as the required starter unit for reveromycin polyketide biosynthesis in Streptomyces spp.
Comparator Or Baseline	Succinyl-CoA, acetyl-CoA, propionyl-CoA, methylmalonyl-CoA: none are proposed as starter units for reveromycin biosynthesis; structural analysis of reveromycins indicates a methylsuccinyl-derived moiety
Quantified Difference	Qualitative: structural assignment of reveromycin natural products confirms the methylsuccinyl-CoA-derived substructure; 12 new reveromycin analogs reported alongside 4 known compounds
Conditions	Chemical analysis of fermentation products from Australian Streptomyces isolates using HPLC-DAD-MS and HPLC-DAD-SPE-NMR

Why This Matters

For natural product discovery groups and synthetic biology teams working on reveromycin-type polyketides, (2S)-methylsuccinyl-CoA is the sole validated starter unit; procurement of this specific CoA ester is mandatory for in vitro reconstitution of the reveromycin biosynthetic pathway.

• [1] Fremlin L, Farrugia M, Piggott AM, Khalil Z, Lacey E, Capon RJ. Reveromycins Revealed: New polyketide spiroketals from Australian marine-derived and terrestrial Streptomyces spp. A case of natural products vs. artifacts. Org Biomol Chem. 2011;9(4):1201-1211. doi:10.1039/c0ob00654h View Source

MCD Engineering Distinguishes Dehydrogenase from Oxidase

Rational mutagenesis of MCD succeeded in converting the dehydrogenase into an (2S)-methylsuccinyl-CoA oxidase (MCO) that reacts with O₂ instead of electron-transfer flavoprotein (ETF). However, the engineered oxidase activity came at the expense of dehydrogenase activity [1]. The wild-type enzyme shows no considerable reactivity with dioxygen, confirming that MCD is a bona fide dehydrogenase—not an oxidase. This functional distinction is critical: using (2S)-methylsuccinyl-CoA in a pathway context requires pairing with the correct electron acceptor (ETF), and the wild-type MCD cannot be replaced by an oxidase in systems that do not employ O₂ as the terminal electron acceptor [1].

Dehydrogenase vs Oxidase

Reported

Wild-type MCD functions as dehydrogenase with ETF; engineered oxidase variant loses dehydrogenase activity

Confirms wild-type MCD uses (2S)-methylsuccinyl-CoA specifically via dehydrogenase route

Trade-off between dehydrogenase and oxidase functions

Evidence Dimension	Wild-type vs. engineered enzyme reactivity with dioxygen
Target Compound Data	Wild-type MCD with (2S)-methylsuccinyl-CoA: dehydrogenase activity with ETF as electron acceptor; no considerable reactivity with O₂
Comparator Or Baseline	Engineered MCO variant: acquired oxidase activity with O₂ as substrate, but decreased dehydrogenase activity
Quantified Difference	Qualitative: stopped-flow UV-spectroscopy and LC-MS assays confirm opposing reaction specificities; trade-off between dehydrogenase and oxidase function
Conditions	In vitro characterization using purified wild-type MCD and engineered MCO variants; stopped-flow kinetics and LC-MS product analysis

Why This Matters

This engineering study validates that wild-type (2S)-methylsuccinyl-CoA is specifically processed via the dehydrogenase route, and that pathway designers must procure and use the correct substrate with the correct enzyme form (dehydrogenase vs. oxidase) depending on the electron acceptor architecture of their system.

• [1] Burgener S, Schwander T, Romero E, Fraaije M, Erb TJ. Molecular Basis for Converting (2S)-Methylsuccinyl-CoA Dehydrogenase into an Oxidase. Molecules. 2018;23(1):68. doi:10.3390/molecules23010068 View Source

MCD in the HOPAC Cycle for CO₂ Fixation

The HydrOxyPropionyl-CoA/Acrylyl-CoA (HOPAC) cycle, a new-to-nature synthetic CO₂ fixation pathway, uses a (2S)-methylsuccinyl-CoA dehydrogenase homolog from Pseudomonas migulae (PmMcd; UniProt D3JV03) as a critical enzyme in its oxidative module [1]. Version 4.0 of the fully reconstituted in vitro HOPAC cycle, comprising 11 enzymes from 6 organisms, converts approximately 3.0 mM CO₂ into glycolate within 2 hours [1]. The wild-type PmMcd active site architecture was interrogated at 1.9 Å resolution in complex with FAD and (2S)-methylsuccinyl-CoA (PDB 8CIW), and structure-guided mutagenesis at residue I275 was used to modulate succinyl-CoA side activity [1].

HOPAC Cycle Efficiency

Method context

3.0 mM CO₂ converted to glycolate in 2 h using 11-enzyme HOPAC cycle with MCD

Validated integration of (2S)-methylsuccinyl-CoA into a synthetic CO₂ fixation pathway

PmMcd used; engineering of residue I275 modulated side activity

Evidence Dimension	Integrated pathway performance using (2S)-methylsuccinyl-CoA as an intermediate
Target Compound Data	HOPAC cycle v4.0: ~3.0 mM CO₂ converted to glycolate in 2 hours (in vitro, 11 enzymes including PmMcd)
Comparator Or Baseline	Natural CO₂ fixation pathways (e.g., Calvin-Benson-Bassham cycle): Rubisco-dependent; no (2S)-methylsuccinyl-CoA intermediate involved; HOPAC is a new-to-nature pathway
Quantified Difference	HOPAC cycle achieves stoichiometric CO₂-to-glycolate conversion using (2S)-methylsuccinyl-CoA as a pathway intermediate; PmMcd shows favorable succinyl-CoA side activity (5.2 U/mg; Km-succinyl-CoA 78 μM) after engineering, enabling pathway optimization of >1 order of magnitude
Conditions	In vitro reconstitution with purified enzymes; CO₂ fixation assay; product analysis by HPLC and LC-MS

Why This Matters

This is the only peer-reviewed demonstration of (2S)-methylsuccinyl-CoA integrated into a functional, multi-enzyme synthetic CO₂ fixation cycle. For groups developing synthetic autotrophic platforms, (2S)-methylsuccinyl-CoA and its cognate MCD enzyme are established, quantitatively characterized components of a working pathway.

• [1] McLean R, Schwander T, Diehl C, Cortina NS, Paczia N, Zarzycki J, Erb TJ. Exploring alternative pathways for the in vitro establishment of the HOPAC cycle for synthetic CO₂ fixation. Sci Adv. 2023;9(24):eadh4299. doi:10.1126/sciadv.adh4299 View Source

Key Research Applications of (2S)-Methylsuccinyl-CoA

EMCP In Vitro Reconstitution

Researchers studying the enzymology of the EMCP require (2S)-methylsuccinyl-CoA as the substrate for MCD (EC 1.3.8.12), the terminal dehydrogenase of the pathway. As demonstrated by the 200-fold discrimination of MCD against succinyl-CoA [REFS-3 Evidence Item 1], no other acyl-CoA can substitute. Successful pathway reconstitution demands the (2S)-stereoisomer paired with electron-transfer flavoprotein (ETF) as the electron acceptor [REFS-3 Evidence Item 1 & Item 5].

HOPAC Cycle Engineering for CO₂ Fixation

The HOPAC cycle represents the only experimentally validated synthetic CO₂ fixation pathway that uses (2S)-methylsuccinyl-CoA as an intermediate, achieving ~3.0 mM CO₂-to-glycolate conversion in 2 hours with 11 enzymes [REFS-3 Evidence Item 6]. Synthetic biology teams designing novel carbon fixation cycles that incorporate methylsuccinyl-CoA or its derivatives must procure this compound for enzyme screening, pathway optimization, and in vitro prototyping, as evidenced by the structure-guided engineering of PmMcd at residue I275 to tune succinyl-CoA side activity [4].

Reveromycin Polyketide Biosynthesis

2-Methylsuccinyl-CoA is the biosynthetic starter unit for reveromycins, a class of polyketide spiroketals with reported anticancer, antibacterial, and antifungal activities [REFS-3 Evidence Item 4]. Natural product discovery laboratories and synthetic biology groups working on reveromycin pathway reconstitution, heterologous production in Streptomyces hosts, or precursor-directed biosynthesis for SAR studies must source (2S)-methylsuccinyl-CoA as the authentic starter unit; succinyl-CoA and other common acyl-CoAs are not viable substitutes [REFS-3 Evidence Item 4].

Metabolomics Reference Standard for Methylsuccinyl-CoA

Methylsuccinyl-CoA is a diagnostic intermediate that accumulates in inborn errors of methylmalonate metabolism, including methylmalonic acidemia (MMA) and SUCLG1/SUCLA2-related mitochondrial DNA depletion syndromes [4]. An authentic (2S)-methylsuccinyl-CoA standard (formula C₂₆H₄₂N₇O₁₉P₃S, monoisotopic mass 881.1469 Da, MW 881.63 g/mol) is essential for LC-MS/MS method development, metabolite identification, and quantitative profiling in clinical metabolomics and newborn screening programs.

Application

Selection Property

Validation Focus

EMCP in vitro reconstitution

(2S)-stereoisomer specificity; ETF compatibility

MCD substrate turnover and pathway flux validation

HOPAC CO₂ fixation cycle engineering

PmMcd enzyme compatibility; substrate specificity tuning

CO₂-to-glycolate conversion efficiency and pathway robustness

Reveromycin polyketide biosynthesis

Authentic methylsuccinyl-CoA starter unit; polyketide synthase specificity

Starter unit incorporation and polyketide product profiling

Metabolomics method development

High-purity reference standard for LC-MS/MS

Detection and quantification in biological matrices for methylmalonate metabolism research

• [1] Schwander T, Burgener S, Cortina NS, Zarzycki J, Erb TJ. Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase, an unusual member of the acyl-CoA dehydrogenase family. J Biol Chem. 2018;293(5):1702-1712. doi:10.1074/jbc.RA117.000764 View Source
• [2] Erb TJ, Fuchs G, Alber BE. (2S)-Methylsuccinyl-CoA dehydrogenase closes the ethylmalonyl-CoA pathway for acetyl-CoA assimilation. Mol Microbiol. 2009;73(6):992-1008. doi:10.1111/j.1365-2958.2009.06837.x View Source
• [3] Burgener S, Schwander T, Romero E, Fraaije M, Erb TJ. Molecular Basis for Converting (2S)-Methylsuccinyl-CoA Dehydrogenase into an Oxidase. Molecules. 2018;23(1):68. doi:10.3390/molecules23010068 View Source
• [4] McLean R, Schwander T, Diehl C, Cortina NS, Paczia N, Zarzycki J, Erb TJ. Exploring alternative pathways for the in vitro establishment of the HOPAC cycle for synthetic CO₂ fixation. Sci Adv. 2023;9(24):eadh4299. doi:10.1126/sciadv.adh4299 View Source